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  4. 2-[(16,17-Dimethoxy-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13(18),14,16-nonaen-5-yl)oxy]-N-(3-methylbutyl)propanamide
2-[(16,17-Dimethoxy-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13(18),14,16-nonaen-5-yl)oxy]-N-(3-methylbutyl)propanamide 2-[(16,17-Dimethoxy-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13(18),14,16-nonaen-5-yl)oxy]-N-(3-methylbutyl)propanamide
Brand Name: Vulcanchem
CAS No.: 904503-18-0
VCID: VC0360348
InChI: InChI=1S/C28H29N3O5/c1-15(2)10-12-30-27(32)16(3)36-17-6-8-21-20(14-17)18-11-13-29-24-19-7-9-22(34-4)26(35-5)23(19)28(33)31(21)25(18)24/h6-9,11,13-16H,10,12H2,1-5H3,(H,30,32)
SMILES: CC(C)CCNC(=O)C(C)OC1=CC2=C(C=C1)N3C4=C2C=CN=C4C5=C(C3=O)C(=C(C=C5)OC)OC
Molecular Formula: C28H29N3O5
Molecular Weight: 487.5g/mol

2-[(16,17-Dimethoxy-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13(18),14,16-nonaen-5-yl)oxy]-N-(3-methylbutyl)propanamide

CAS No.: 904503-18-0

Main Products

VCID: VC0360348

Molecular Formula: C28H29N3O5

Molecular Weight: 487.5g/mol

2-[(16,17-Dimethoxy-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13(18),14,16-nonaen-5-yl)oxy]-N-(3-methylbutyl)propanamide - 904503-18-0

CAS No. 904503-18-0
Product Name 2-[(16,17-Dimethoxy-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13(18),14,16-nonaen-5-yl)oxy]-N-(3-methylbutyl)propanamide
Molecular Formula C28H29N3O5
Molecular Weight 487.5g/mol
IUPAC Name 2-[(16,17-dimethoxy-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13(18),14,16-nonaen-5-yl)oxy]-N-(3-methylbutyl)propanamide
Standard InChI InChI=1S/C28H29N3O5/c1-15(2)10-12-30-27(32)16(3)36-17-6-8-21-20(14-17)18-11-13-29-24-19-7-9-22(34-4)26(35-5)23(19)28(33)31(21)25(18)24/h6-9,11,13-16H,10,12H2,1-5H3,(H,30,32)
Standard InChIKey SYBPUNYWTIVNNK-UHFFFAOYSA-N
SMILES CC(C)CCNC(=O)C(C)OC1=CC2=C(C=C1)N3C4=C2C=CN=C4C5=C(C3=O)C(=C(C=C5)OC)OC
Canonical SMILES CC(C)CCNC(=O)C(C)OC1=CC2=C(C=C1)N3C4=C2C=CN=C4C5=C(C3=O)C(=C(C=C5)OC)OC
PubChem Compound 16407261
Last Modified Nov 11 2021
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